Cas no 2171822-73-2 (5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid)

• Product Name: 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid
• CAS No: 2171822-73-2
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6587730
• PubChem ID: 165763144
• Update Time: 2025-07-22

5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid
• 5-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}-3-methylpentanoic acid
• 2171822-73-2
• EN300-1528325

• Inchi： 1S/C26H28N4O5/c1-17(12-25(32)33)10-11-27-24(31)15-30-14-18(13-28-30)29-26(34)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,13-14,17,23H,10-12,15-16H2,1H3,(H,27,31)(H,29,34)(H,32,33)
• InChI Key： BRJNOKALQFAIJV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(NCCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid

Recent Advances in the Study of 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid (CAS: 2171822-73-2)

The compound 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid (CAS: 2171822-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazole moiety suggests its utility in peptide synthesis and as a scaffold for designing novel bioactive compounds.

Recent research has focused on elucidating the synthetic pathways and optimizing the production of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method for 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid, which involves a series of carefully controlled reactions to ensure purity and scalability. The authors highlighted the compound's stability under various conditions, making it a promising candidate for further pharmaceutical applications.

In addition to its synthetic utility, the biological activity of this compound has been investigated. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest that 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid could serve as a lead compound for developing new anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of this compound are underway. A recent preprint on bioRxiv (2024) described a series of in vivo experiments in murine models, which revealed favorable absorption and distribution profiles. The compound showed minimal toxicity at therapeutic doses, supporting its potential for clinical development. However, additional studies are needed to fully understand its metabolism and excretion mechanisms.

In conclusion, 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylpentanoic acid (CAS: 2171822-73-2) represents a promising molecule in the realm of chemical biology and drug discovery. Its synthetic accessibility, biological activity, and favorable pharmacokinetic properties make it a compelling candidate for further research. Future studies should focus on optimizing its therapeutic efficacy and exploring its potential in treating specific diseases, such as chronic inflammation or cancer.